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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B15569353 Get Quote

Technical Support Center: MRS-2179
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of MRS-2179 from various

suppliers. It includes troubleshooting guides, frequently asked questions (FAQs), comparative

data, and detailed experimental protocols to address common issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for MRS-2179?

A: MRS-2179, in its solid form, should be stored at -20°C.[1][2] For stock solutions, it is

recommended to prepare aliquots and store them in tightly sealed vials at -20°C for up to one

month, or at -80°C for up to six months.[3] It is advisable to allow the product to equilibrate to

room temperature for at least 60 minutes before opening the vial.

Q2: How should I dissolve MRS-2179?

A: MRS-2179 is soluble in water.[1] Different suppliers report varying maximum solubility, so it

is best to consult the product-specific datasheet. For example, some suppliers state solubility

up to 50 mM or 100 mM in water.[1] If you choose water as the solvent for your stock solution, it

is recommended to filter and sterilize it using a 0.22 μm filter before use.[3]
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Q3: I am observing variability in my experimental results between different batches of MRS-
2179. What could be the cause?

A: Lot-to-lot variation is a known challenge with chemical reagents that can lead to inconsistent

results.[4][5] This variability can arise from changes in purity, the presence of impurities, or

differences in the salt form or hydration state between batches.[6][7] It is crucial to perform

quality control checks on each new lot.

Q4: What are the key quality control tests I should perform on a new batch of MRS-2179?

A: To ensure the quality and consistency of a new batch of MRS-2179, it is advisable to

perform the following tests:

Purity analysis: High-Performance Liquid Chromatography (HPLC) is a standard method to

confirm the purity of the compound.[8]

Identity confirmation: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy can be used to verify the chemical structure and identity of MRS-2179.

Functional assay: A biological assay, such as an ADP-induced platelet aggregation assay or

a calcium mobilization assay in cells expressing the P2Y1 receptor, can confirm the

antagonistic activity of the compound.[1][9]

Q5: My MRS-2179 solution appears to have lost activity. What are the possible reasons?

A: Loss of activity can be due to improper storage or multiple freeze-thaw cycles. Long-term

storage of peptide solutions is generally not recommended. It is best to prepare fresh solutions

for your experiments or use aliquots that have been stored correctly at -20°C or -80°C for a

limited time.[3]
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent or no antagonistic

effect

1. Degraded MRS-2179 due to

improper storage. 2. Incorrect

concentration of MRS-2179

used. 3. Lot-to-lot variability in

purity or activity. 4. Cell line or

platelets are not responsive.

1. Prepare a fresh stock

solution from a new vial stored

at -20°C. 2. Verify the

concentration of your stock

solution and dilute it freshly for

each experiment. 3. Perform a

quality control check on the

new lot (see FAQ Q4). 4.

Check the expression of the

P2Y1 receptor in your

experimental system and

ensure the agonist (e.g., ADP)

is active.

Precipitation of the compound

in solution

1. Exceeded solubility limit. 2.

Interaction with other

components in the buffer.

1. Prepare a new solution at a

lower concentration. Refer to

the supplier's datasheet for

solubility information. 2. Try a

different buffer system. Ensure

the pH and ionic strength are

compatible with MRS-2179

solubility.

High background signal in

functional assays

1. Contamination of the MRS-

2179 stock. 2.

Autofluorescence of the

compound.

1. Filter-sterilize the stock

solution. 2. Run a control with

MRS-2179 alone to determine

its contribution to the

background signal and

subtract it from your

experimental values.
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The following table summarizes key quality control parameters for MRS-2179 from various

suppliers based on their publicly available data.

Supplier Purity Form
Molecular

Weight
Storage Solubility

Cayman

Chemical
-

Ammonium

salt hydrate
425.2 g/mol -20°C

100 mM in

water[1]

MedChemEx

press
-

Tetrasodium

hydrate
576.21 g/mol

-20°C

(sealed, away

from

moisture)

≥ 28.81

mg/mL in

H₂O[3]

R&D

Systems/Tocr

is

≥98% (HPLC)

[8]

Tetrasodium

salt
513.16 g/mol -20°C

Soluble to 50

mM in water

APExBIO -
Tetrasodium

salt
513.16 g/mol

-20°C

(desiccated)

<49.34 mg/ml

in H₂O[2]

Abcam >98% (HPLC)
Ammonium

salt hydrate
460.27 g/mol

-20°C

(desiccated)

Soluble in

water to 100

mM

Experimental Protocols
Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of MRS-2179.

Methodology:

Sample Preparation: Prepare a 1 mg/mL solution of MRS-2179 in water.

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of acetonitrile in a buffer (e.g., 0.1 M triethylammonium acetate,

pH 7.0).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 260 nm.

Analysis: The purity is calculated based on the area of the main peak relative to the total

peak area.

Identity Confirmation by Mass Spectrometry (MS)
Objective: To confirm the molecular weight of MRS-2179.

Methodology:

Sample Preparation: Prepare a dilute solution of MRS-2179 in a suitable solvent (e.g.,

water/acetonitrile).

Mass Spectrometer: An electrospray ionization (ESI) mass spectrometer.

Analysis: The sample is infused into the mass spectrometer, and the mass-to-charge ratio

(m/z) is measured. The observed molecular weight should match the expected molecular

weight of MRS-2179 (note that the salt form will affect the observed mass).

Functional Activity Assay: Inhibition of ADP-Induced
Platelet Aggregation

Objective: To confirm the biological activity of MRS-2179 as a P2Y1 receptor antagonist.

Methodology:

Platelet Preparation: Isolate human platelets from whole blood.

Assay:

Pre-incubate the platelets with varying concentrations of MRS-2179 or vehicle control.
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Induce platelet aggregation by adding a sub-maximal concentration of ADP.

Monitor the change in light transmittance using a platelet aggregometer.

Analysis: A potent batch of MRS-2179 will inhibit ADP-induced platelet aggregation in a

concentration-dependent manner.[1][3]
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Caption: Signaling pathway of the P2Y1 receptor and the inhibitory action of MRS-2179.
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Troubleshooting Workflow for MRS-2179 Experiments
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Caption: A logical workflow to troubleshoot common issues with MRS-2179 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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